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For Researchers, Scientists, and Drug Development Professionals

Ammonia borane (AB), with the chemical formula H₃NBH₃, is the simplest molecular boron-

nitrogen hydride compound.[1] This white, crystalline solid has garnered significant attention

primarily as a promising material for chemical hydrogen storage due to its exceptionally high

hydrogen content (19.6 wt%).[1][2] Structurally isoelectronic with ethane, ammonia borane's

properties are dominated by the polar dative bond between the nitrogen and boron atoms, and

the protic (N-Hδ⁺) and hydridic (B-Hδ⁻) nature of its hydrogen atoms.[3][4] This guide provides

an in-depth overview of the core chemical properties of ammonia borane, its reactivity, and

relevant experimental considerations.

Core Physical and Structural Properties
Ammonia borane is a solid at room temperature, a stark contrast to its gaseous isoelectronic

counterpart, ethane, which is a result of strong intermolecular dihydrogen bonds (N-Hδ⁺···Hδ⁻-

B) and a significant molecular dipole moment.[3][5] These interactions contribute to its relatively

high melting point and crystalline structure.[5]

Table 1: Physical and Structural Data of Ammonia Borane
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Property Value Reference(s)

Molecular Formula H₃NBH₃ [1]

Molar Mass 30.87 g/mol [3]

Appearance
Colorless to white crystalline

solid
[1]

Density 0.78 g/cm³ [3]

Melting Point 104–114 °C (decomposes) [1][3]

Theoretical Hydrogen Content 19.6 wt% [1][2]

B-N Bond Distance 1.58 Å [3]

B-H Bond Distance 1.15 Å [3]

N-H Bond Distance 0.96 Å [3]

Crystal Structure
Tetragonal (I4mm) at ambient

conditions
[1]

Dipole Moment 5.2 D [6]

Solubility
Ammonia borane's polarity influences its solubility in various media. It is highly soluble in polar

solvents like water and liquid ammonia but also shows solubility in ethers.[7][8]

Table 2: Solubility of Ammonia Borane in Various Solvents
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Solvent
Solubility (g / 100 g
solvent)

Reference(s)

Liquid Ammonia 259.7 [8][9]

Water 35.1 (11.4 mol L⁻¹) [9]

Methanol 47.5 [9]

Tetrahydrofuran (THF) 25.0 [9]

Triglyme 34.4 [9]

Diethyl Ether Soluble [6][7]

Chemical Reactivity and Decomposition
The chemical behavior of ammonia borane is characterized by its thermal decomposition,

hydrolysis, and reactions with acids and bases. These reactions are central to its application in

hydrogen storage and as a reducing agent.

Thermal Decomposition
When heated, ammonia borane undergoes a multi-step decomposition process, releasing

hydrogen gas. The process is complex, involving the formation of polymeric intermediates and

volatile byproducts.[4] The decomposition starts at temperatures around 90-110 °C.[4][10]

Step 1 (approx. 90–130 °C): The initial phase involves the release of the first equivalent of

H₂ and the formation of polymeric aminoborane (-[NH₂BH₂]-)ₙ.[10][11] Volatile byproducts

such as borazine (B₃N₃H₆) may also form.[12]

Step 2 (approx. 130–200 °C): Further heating leads to the release of a second equivalent of

H₂ and the formation of polyborazylene, a more cross-linked polymer.[12][13]

Step 3 (>1000 °C): At very high temperatures, the polymeric residue converts to hexagonal

boron nitride (BN), releasing the final equivalent of hydrogen.[3][10]
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Thermal Decomposition Pathway of Ammonia Borane
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Caption: Thermal decomposition pathway of ammonia borane.
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Hydrolysis
The hydrolysis of ammonia borane is an effective method for controlled hydrogen release at

room temperature, though it requires a catalyst.[14][15] In this reaction, both the B-H groups in

ammonia borane and water molecules contribute to the released hydrogen.[9][16] The overall

reaction ideally produces 3 moles of H₂ per mole of AB.[11]

NH₃BH₃ (aq) + 2H₂O (l) → (NH₄)BO₂ (aq) + 3H₂ (g)

The reaction proceeds through the nucleophilic attack of water on the boron atom, facilitated by

a catalyst surface.[11] The final boron-containing product in solution is typically an ammonium

borate species.[17]
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Catalytic Hydrolysis of Ammonia Borane
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Caption: Catalytic hydrolysis pathway of ammonia borane.

Reactivity with Acids and Bases
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Ammonia borane exhibits reactivity towards both acids and bases.

Acids: Reactions with acids can facilitate hydrogen release. For instance, non-classical acid-

base reactions with acetic acids result in the substitution of one hydridic hydrogen from the

B-H group to form ammonia B-monoacyloxy boranes.[18]

Bases: Strong bases can deprotonate the N-H protons, initiating an anionic polymerization

pathway for dehydrogenation.[13]

Experimental Protocols
Synthesis of Ammonia Borane
A common and scalable method for synthesizing ammonia borane involves the reaction of

sodium borohydride (NaBH₄) with an ammonium salt, such as ammonium sulfate ((NH₄)₂SO₄),

in a suitable solvent like tetrahydrofuran (THF).[19][20]

Methodology:

Reagent Preparation: A 2-L round-bottom flask is charged with powdered sodium

borohydride (1.0 equiv) and powdered ammonium sulfate (1.0 equiv).[19]

Reaction Initiation: The flask is cooled to 0 °C in an ice-water bath. Tetrahydrofuran (THF),

approximately 10 mL per gram of NaBH₄, is added to the flask.[19] Some protocols suggest

using THF containing a small amount of ammonia (~5%) to improve reaction efficiency at

ambient temperatures.[20]

Reaction: The heterogeneous mixture is stirred vigorously at room temperature for 4-6 hours.

During this time, hydrogen gas will evolve, so the setup must be properly vented to a fume

hood.[19][21] The reaction is: 2NaBH₄ + (NH₄)₂SO₄ → 2NH₃BH₃ + Na₂SO₄ + 2H₂

Workup and Isolation: After the reaction is complete, the mixture is filtered to remove the

solid sodium sulfate byproduct. The filtrate, containing ammonia borane dissolved in THF, is

then concentrated under reduced pressure.[19]

Purification: The resulting crude solid can be purified by recrystallization or by washing with a

solvent in which ammonia borane has low solubility, such as diethyl ether, to remove

impurities.[19]
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Synthesis Workflow for Ammonia Borane
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Caption: General workflow for the synthesis of ammonia borane.
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Characterization Techniques
Several analytical methods are crucial for characterizing ammonia borane and its

decomposition products:

Thermogravimetric Analysis-Mass Spectroscopy (TGA-MS): Used to determine the thermal

stability and identify the gaseous species evolved during decomposition by tracking mass

loss as a function of temperature.[10][12]

Differential Scanning Calorimetry (DSC): Measures the heat flow associated with thermal

transitions, such as melting and decomposition, identifying the onset temperatures of these

events.[10]

Fourier Transform Infrared (FTIR) Spectroscopy: Used to identify the chemical bonds

present in the solid-phase material before, during, and after decomposition, tracking changes

in the B-H, N-H, and B-N vibrational modes.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹¹B and ¹⁵N NMR are powerful tools for

characterizing the local chemical environment of boron and nitrogen atoms in ammonia
borane and its byproducts in both solid and solution states.[5]

X-ray Diffraction (XRD): Used to determine the crystalline structure of ammonia borane and

its solid decomposition products, such as boron nitride.[10]

Safety and Handling
According to safety data sheets, ammonia borane is a flammable solid and can be harmful if

swallowed or inhaled.[22][23]

Handling: It should be handled in a well-ventilated area, avoiding dust formation. Personal

protective equipment, including gloves and safety goggles, is recommended.[22][24]

Storage: Ammonia borane is hygroscopic and should be stored in a cool, dry place in a

tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).[22]

[24]
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Incompatibilities: It is incompatible with strong oxidizing agents and strong acids. It can react

with moisture, especially upon heating.[23][24]

Decomposition Hazards: Thermal decomposition can release flammable hydrogen gas and

toxic byproducts. The decomposition rate increases significantly at temperatures above 50

°C.[23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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